3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol” is a chemical compound with the molecular formula C12H15F3O and a molecular weight of 232.24 . It is traditionally challenging to access and provides a chemically differentiated building block for organic synthesis and medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCC(C)CC(C1=CC=C(C=C1)C(F)(F)F)O
. This indicates that the compound contains a butanol backbone with a trifluoromethylphenyl group attached.
Scientific Research Applications
Organic Synthesis Building Block
3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol: serves as a chemically differentiated building block in organic synthesis . Its structure is particularly valuable for the preparation of drug candidates that require hindered amine motifs. The compound’s unique steric and electronic properties make it suitable for creating complex molecules that are otherwise challenging to synthesize.
Medicinal Chemistry
In medicinal chemistry, this compound provides a foundation for developing new therapeutic agents . Its trifluoromethyl group is of interest due to its potential to enhance biological activity and increase metabolic stability in drug candidates, making it a significant component in the design of new medicines.
Agrochemical Applications
Pyrazoles, which can be synthesized from this compound, have applications in the agrochemical industry . They can be used to develop pesticides that are more effective and potentially less harmful to the environment, contributing to sustainable agriculture practices.
Anti-inflammatory Medications
The compound’s derivatives, particularly pyrazoles, show promise as anti-inflammatory medications . Their ability to modulate inflammatory responses can lead to new treatments for chronic inflammatory diseases.
Antitumor Drugs
Another application in the pharmaceutical industry is the development of antitumor drugs . The structural features of 3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol and its derivatives may interact with specific biological targets to inhibit the growth of cancer cells.
Hindered Amine Motif Screening
This compound is part of a portfolio of over 80 sterically hindered secondary amines used for structurally distinct screening compounds . Screening these compounds can lead to the discovery of new drug candidates with unique properties.
Innovative Hydroamination Methods
Recent publications have highlighted the use of 3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-ol in innovative hydroamination methods . These methods are crucial for introducing nitrogen-containing groups into organic molecules, which is a fundamental step in synthesizing many pharmaceuticals.
Fluorinated Fused-Ring Pyrazoles
The synthesis of fluorinated fused-ring pyrazoles from this compound may yield medicinally useful properties . The incorporation of fluorine atoms into pharmaceutical compounds is a common strategy to improve their pharmacokinetic and pharmacodynamic profiles.
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a chemically differentiated building block for organic synthesis and medicinal chemistry, specifically for the preparation of drug candidates containing hindered amine motifs .
Mode of Action
It is a hindered amine, which suggests that it may interact with its targets through the formation of covalent bonds, potentially altering the function of target molecules .
Biochemical Pathways
As a building block in medicinal chemistry, it is likely involved in a variety of biochemical reactions, depending on the specific drug candidates it is used to create .
Result of Action
Its role as a building block in medicinal chemistry suggests that its effects would largely depend on the specific drug candidates it is used to synthesize .
properties
IUPAC Name |
3-methyl-1-[4-(trifluoromethyl)phenyl]butan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3O/c1-8(2)7-11(16)9-3-5-10(6-4-9)12(13,14)15/h3-6,8,11,16H,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPPABMDSAXPFQU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C1=CC=C(C=C1)C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70676812 |
Source
|
Record name | 3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1225790-22-6 |
Source
|
Record name | 3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.